Cas no 1782625-55-1 (tert-butyl 4-1-(aminomethyl)cyclobutylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-1-(aminomethyl)cyclobutylpiperidine-1-carboxylate
• CAS No: 1782625-55-1
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5783055
• PubChem ID: 83902920
• Update Time: 2025-06-08

tert-butyl 4-1-(aminomethyl)cyclobutylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[1-(aminomethyl)cyclobutyl]piperidine-1-carboxylate
• EN300-1877578
• 1782625-55-1
• tert-butyl 4-1-(aminomethyl)cyclobutylpiperidine-1-carboxylate

• Inchi： 1S/C15H28N2O2/c1-14(2,3)19-13(18)17-9-5-12(6-10-17)15(11-16)7-4-8-15/h12H,4-11,16H2,1-3H3
• InChI Key： RXBBDQCLFBFFTB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C1(CN)CCC1)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-1-(aminomethyl)cyclobutylpiperidine-1-carboxylate

Introduction to Tert-butyl 4-1-(aminomethyl)cyclobutylpiperidine-1-carboxylate (CAS No. 1782625-55-1)

Tert-butyl 4-1-(aminomethyl)cyclobutylpiperidine-1-carboxylate, a compound with the chemical identifier CAS No. 1782625-55-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique combination of functional groups in its molecular framework makes it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The molecular structure of tert-butyl 4-1-(aminomethyl)cyclobutylpiperidine-1-carboxylate consists of a cyclobutyl ring substituted with a piperidine moiety, further modified by an aminomethyl group and a tert-butyl carboxylate group. This arrangement not only contributes to the compound's stability but also enhances its reactivity, making it suitable for various chemical transformations. The presence of the aminomethyl group, in particular, opens up possibilities for further derivatization and functionalization, which are crucial for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of new pharmacophores that can interact with biological targets in innovative ways. The cyclobutyl and piperidine moieties in tert-butyl 4-1-(aminomethyl)cyclobutylpiperidine-1-carboxylate are known to exhibit favorable interactions with biological systems, making them valuable scaffolds for drug design. The tert-butyl carboxylate group provides additional stability to the molecule while allowing for selective modifications, which is essential for optimizing pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule drugs that target specific biological pathways. Recent studies have demonstrated that derivatives of cyclobutylpiperidine can exhibit significant therapeutic effects in various disease models. For instance, modifications of this scaffold have shown promise in treating neurological disorders by modulating neurotransmitter activity. The aminomethyl group further enhances the compound's potential by allowing for the introduction of polar functionalities that can improve bioavailability and binding affinity.

The synthesis of tert-butyl 4-1-(aminomethyl)cyclobutylpiperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also showcase the advancements in modern organic chemistry that enable such complex molecules to be synthesized with high yield and purity.

The pharmacological properties of this compound have been extensively studied in recent years. Preclinical trials have indicated that derivatives of cyclobutylpiperidine can exhibit potent inhibitory effects on various enzymes and receptors involved in disease pathways. The aminomethyl group plays a crucial role in these interactions by facilitating hydrogen bonding and other non-covalent interactions with biological targets. This has led to the exploration of this scaffold as a potential lead compound for drugs targeting conditions such as cancer, inflammation, and neurodegenerative diseases.

In addition to its therapeutic potential, tert-butyl 4-1-(aminomethyl)cyclobutylpiperidine-1-carboxylate also represents an important tool for research purposes. Its unique structure allows chemists to investigate fundamental questions about molecular recognition and drug-receptor interactions. By studying this compound and its derivatives, researchers can gain insights into how different functional groups influence biological activity, which is essential for designing more effective drugs.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Advances in computational chemistry and molecular modeling are expected to play a significant role in this process by enabling researchers to predict and design new derivatives with enhanced efficacy and selectivity. Additionally, collaborations between academia and industry are likely to accelerate the translation of laboratory findings into clinical applications.

In conclusion, tert-butyl 4-1-(aminomethyl)cyclobutylpiperidine-1-carboxylate (CAS No. 1782625-55-1) is a remarkable compound with significant potential in pharmaceutical chemistry. Its unique molecular structure and functional groups make it an attractive candidate for drug development, while its synthetic challenges highlight the cutting-edge capabilities of modern organic chemistry. As research continues to uncover new applications and optimize its properties, this compound is poised to make substantial contributions to medicine and therapeutics.